(1S,3S)-3-((tert-Butoxycarbonyl)amino)cyclopentanecarboxylic acid

• IUPAC Name: (1S,3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C11H19NO4/c1-11(2,3)16-10(15)12-8-5-4-7(6-8)9(13)14/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)/t7-,8-/m0/s1
• InChI Key: RNJQBGXOSAQQDG-YUMQZZPRSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC(C1)C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1CC[C@@H](C1)C(=O)O
• Molecular Formula: C11H19NO4
• DSSTOX Substance ID: DTXSID80363706
• Molecular Weight: 229.27 g/mol
• CAS RN: 161601-29-2

Description

(1S,3S)-3-((tert-Butoxycarbonyl)amino)cyclopentanecarboxylic acid is a compound of significant interest in organic chemistry, particularly for its potential use in synthesizing various chemically and biologically active molecules.

Synthesis Analysis

• An improved synthesis method for a similar compound, (1R,3S)-3-[(tert-butoxycarbonyl)amino]cyclohexanecarboxylic acid, has been developed using milder and more selective conditions, indicating advancements in synthetic approaches for such compounds (Badland et al., 2010).
• Another study reports the synthesis of a related compound, demonstrating the versatility in creating these amino acid derivatives (Gan et al., 2013).

Molecular Structure Analysis

• The crystal and molecular structure of a related compound, (1RS, 2SR)-1-[N-(tert-butoxycarbonyl)amino]-2-hydroxymethylcyclopropane-1-carboxylic acid, was analyzed, providing insights into the structural features of similar compounds (Cetina et al., 2003).

Chemical Reactions and Properties

• The compound's potential involvement in reactions like transfer hydro-tert-butylation has been explored, indicating its reactivity and utility in organic synthesis (Keess & Oestreich, 2017).

Scientific Research Applications

• Synthesis of Amino Acid Derivatives : The compound is used in the synthesis of various amino acid derivatives. For example, an improved synthesis of a closely related compound, (1R,3S)-3-[(tert-butoxycarbonyl)amino]cyclohexanecarboxylic acid, from 3-aminobenzoic acid has been described. This synthesis utilizes milder and more selective conditions and has applications in creating complex molecules for pharmaceutical purposes (Badland et al., 2010).

• N-tert-Butoxycarbonylation of Amines : It's used in the N-tert-butoxycarbonylation of amines, a critical step in protecting amines during peptide synthesis. The N-Boc moiety is essential due to its resistance to racemization, making it crucial in peptide-based drug discovery (Heydari et al., 2007).

• Synthesis of Stereoisomers : The compound and its derivatives are used in the synthesis of all four stereoisomers of 3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid. This synthesis shortens known literature procedures for these unnatural amino acids, which are important in drug development and biological studies (Bakonyi et al., 2013).

• Polymer Synthesis : The compound is also involved in the synthesis and polymerization of novel amino acid-derived acetylene monomers. These polymers exhibit interesting properties such as large specific rotations and helical conformations, suggesting potential applications in material science (Gao et al., 2003).

• Peptidomimetic Synthesis : It's used in the synthesis of constrained peptidomimetics like 2-oxo-3-(N-9-fluorenyloxycarbonylamino)-1-azabicyclo[4.3.0]nonane-9-carboxylic acid, which are important tools for structure-activity studies in peptide-based drug discovery (Mandal et al., 2005).

Safety and Hazards

The compound has been classified with the signal word “Warning” and it has the following hazard statements: H315-H319-H335. The precautionary statements associated with it are P261-P305+P351+P338.